Cas no 104-12-1 (4-Chlorophenyl isocyanate)
4-Chlorophenyl isocyanate (CAS 104-12-1) is an organic compound widely used as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive isocyanate group enables efficient formation of ureas, carbamates, and other derivatives through nucleophilic addition reactions. The chlorophenyl moiety enhances stability and influences the electronic properties of resulting compounds, making it valuable in the development of active ingredients and functional materials. This compound is typically handled under controlled conditions due to its moisture sensitivity and reactivity. It is commonly employed in research and industrial applications where precise functionalization of aromatic systems is required.
4-Chlorophenyl isocyanate structure
Product Name:4-Chlorophenyl isocyanate
CAS No:104-12-1
MF:C7H4ClNO
MW:153.565760612488
MDL:MFCD00002024
CID:35257
PubChem ID:7693
Update Time:2025-06-09
4-Chlorophenyl isocyanate Chemical and Physical Properties
Names and Identifiers
-
- 4-Chlorophenyl isocyanate
- 4-Chloroisocyanatobenzene
- P-Chlorophenyl isocyanate
- Isocyanic Acid 4-Chlorophenyl Ester
- 4-Isocyanato chlorobenzene
- pcic
- PCPI
- 4-Chlorophenyl isocy
- p-Chlorfenylisokyanat
- chlorophenylisocyanate
- 4-Chlorphenylisocyanat
- 4-Chlorphenylisocyanate
- 4-Chlorophenyl isocyate
- 4-Chlorobenzenisocyanate
- 1-Chloro-4-isocyanatobenzene
- Benzene, 1-chloro-4-isocyanato-
- para-Chlorophenyl isocyanate
- ISOCYANIC ACID, P-CHLOROPHENYL ESTER
- 1-chloro-4-isocyanato-benzene
- p-Chlorfenylisokyanat [Czech]
- 4-Chlorophenylisocyanate
- 4-Chloro-iso-cyanatobenzene
- 1-chloro-4-isocyanato-benzen
- W46XL60WI8
- Benzene,1-chl
- WLN: OCNR DG
- BCP29164
- 4-chloro phenyl isocyanate
- FT-0650417
- p-chlorophenylisocyanate
- UNII-W46XL60WI8
- NCGC00164343-01
- NS00006206
- CHEMBL1865294
- DTXSID7040732
- NCGC00164343-02
- 4-chloro-1-isocyanato benzene
- Tox21_300991
- p-chlorophenylisocvanate
- 4-chloro-phenyl isocyanate
- 1-chloro-4-isocyanatobenzen
- 1-chloranyl-4-isocyanato-benzene
- 4-chlorophenyl -isocynate
- SCHEMBL77660
- FT-0686388
- AMY23273
- I0121
- A800902
- 4-Chlorophenyl isocyanate, 98%
- FT-0631566
- CAS-104-12-1
- 1-chloro-4 isocyanato-benzene
- p- chlorophenylisocyanate
- DTXCID5020732
- D78335
- NSC-76589
- EINECS 203-176-9
- NCGC00254893-01
- p-chlorphenyl isocyanate
- HSDB 1331
- EN300-19003
- 4-chloro-1-isocyanato-benzene
- MFCD00002024
- p-chloro phenylisocyanate
- NSC76589
- EC 203-176-9
- VS-03241
- NSC 76589
- F2190-0546
- 4-chlorophenyl-isocyanate
- Q26840784
- W-108825
- Z104472166
- AKOS000121897
- 104-12-1
- 4-chloro phenylisocyanate
- 4-chiorophenyl isocyanate
- 4-chlorophenyl isocynate
- 4-chloro-phenylisocyanate
- 1-Chloro-4-isocyanatobenzene;p-Chlorophenyl isocyanate
- DB-014008
- STL163561
- BBL012220
-
- MDL： MFCD00002024
- Inchi： 1S/C7H4ClNO/c8-6-1-3-7(4-2-6)9-5-10/h1-4H
- InChI Key： ADAKRBAJFHTIEW-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)N=C=O
- BRN： 386235
Computed Properties
- Exact Mass: 152.99800
- Monoisotopic Mass: 152.998141
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.3
- Topological Polar Surface Area: 29.4
Experimental Properties
- Color/Form: Colorless to yellowish liquid or crystal
- Density: 1.2 g/mL at 25 °C(lit.)
- Melting Point: 26-29 °C (lit.)
- Boiling Point: 117°C/45mmHg(lit.)
- Flash Point: Degrees Fahrenheit:194°F
Degrees Celsius:90°C - Refractive Index: n20/D 1.5618(lit.)
- Water Partition Coefficient: decomposition
- PSA: 29.43000
- LogP: 2.30730
- Sensitiveness: Moisture Sensitive/Lachrymatory
- Solubility: Not determined
4-Chlorophenyl isocyanate Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H302,H315,H318,H330,H334,H335,H410
- Warning Statement： P260,P273,P280,P284,P305+P351+P338,P310
- Hazardous Material transportation number：UN 2811 6.1/PG 2
- WGK Germany：3
- Hazard Category Code： 25-26-37/38-41-42
- Safety Instruction： S23-S26-S28-S36/37/39-S45-S61-S38-S37/39-S28A-S22
- FLUKA BRAND F CODES：10-19-21
- RTECS：NQ8575000
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：II
- TSCA：Yes
- Storage Condition：0-10°C
- Packing Group：II
- Hazard Level：6.1
- Safety Term：6.1
- Packing Group：II
- Risk Phrases：R25; R26; R37/38; R41; R42; R52/53
4-Chlorophenyl isocyanate Customs Data
- HS CODE：2929109000
- Customs Data：
China Customs Code:
2929109000Overview:
2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-Chlorophenyl isocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C102129-100g |
4-Chlorophenyl isocyanate |
104-12-1 | 98% | 100g |
¥82.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C102129-25g |
4-Chlorophenyl isocyanate |
104-12-1 | 98% | 25g |
¥39.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C102129-500g |
4-Chlorophenyl isocyanate |
104-12-1 | 98% | 500g |
¥374.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C102129-5g |
4-Chlorophenyl isocyanate |
104-12-1 | 98% | 5g |
¥29.90 | 2023-09-04 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R007936-100g |
4-Chlorophenyl isocyanate |
104-12-1 | 98% | 100g |
￥82 | 2023-09-11 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R007936-25g |
4-Chlorophenyl isocyanate |
104-12-1 | 98% | 25g |
￥38 | 2023-09-11 | |
| TRC | C377595-5g |
4-Chlorophenyl Isocyanate |
104-12-1 | 5g |
$ 57.00 | 2023-09-08 | ||
| TRC | C377595-50g |
4-Chlorophenyl Isocyanate |
104-12-1 | 50g |
$ 81.00 | 2023-09-08 | ||
| TRC | C377595-100g |
4-Chlorophenyl Isocyanate |
104-12-1 | 100g |
$ 115.00 | 2023-09-08 | ||
| TRC | C377595-250g |
4-Chlorophenyl Isocyanate |
104-12-1 | 250g |
$253.00 | 2023-05-18 |
4-Chlorophenyl isocyanate Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:104-12-1)4-Chlorophenyl isocyanate
Order Number:sfd14965
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
(CAS:104-12-1)
Order Number:SDF237;SFD241
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 27 November 2024 14:57
Price ($):
Email:sales1@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:104-12-1)对氯苯基异氰酸酯
Order Number:LE25925914
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:53
Price ($):discuss personally
Email:18501500038@163.com
4-Chlorophenyl isocyanate Related Literature
-
Ayan Dasgupta,Michael G. Guerzoni,Nusaybah Alotaibi,Yara van Ingen,Kaveh Farshadfar,Emma Richards,Alireza Ariafard,Rebecca L. Melen Catal. Sci. Technol. 2022 12 5982
-
Amir H. Nasiri,Krishna Saxena,Jan W. Bats,Hamid R. Nasiri,Harald Schwalbe Med. Chem. Commun. 2016 7 1421
-
Lingfeng Wang,Peng Zhao,Song Li,Yongmin Ma,Pengfei Zhang,Weiming Xu Org. Biomol. Chem. 2022 20 8461
-
Yinggao Meng,Bingnan Wang,Linning Ren,Qiongli Zhao,Wenquan Yu,Junbiao Chang New J. Chem. 2018 42 13790
-
5. 371. Synthesis antimalarials. Part XLII. The preparation of guanylureas and biurets corresponding to “Paludrine” and related diguanidesF. H. S. Curd,D. G. Davey,D. N. Richardson J. Chem. Soc. 1949 1732
Related Categories
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
- Pesticide Chemicals Pesticides Pesticides
- Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
- Pesticide Chemicals Pesticide Intermediates
104-12-1 (4-Chlorophenyl isocyanate) Related Products
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- 41195-90-8(1,2-Dichloro-3-isocyanatobenzene)
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